Cas no 90054-69-6 (Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester)
90054-69-6 structure
Product Name:Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester
CAS No:90054-69-6
MF:C10H16O4
MW:200.231643676758
CID:795399
PubChem ID:13226794
Update Time:2025-04-19
Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester
- ethyl 3,3-dimethyl-2,5-dioxohexanoate
- DTXSID20530091
- 90054-69-6
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- Inchi: 1S/C10H16O4/c1-5-14-9(13)8(12)10(3,4)6-7(2)11/h5-6H2,1-4H3
- InChI Key: AIYRDFDWUOJQQN-UHFFFAOYSA-N
- SMILES: O=C(C(=O)OCC)C(C)(C)CC(C)=O
Computed Properties
- Exact Mass: 200.10485899g/mol
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 60.4Ų
Hexanoic acid, 3,3-dimethyl-2,5-dioxo-, ethyl ester Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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